LY2828360

• CAS No.: 1231220-79-3
• Product Name: LY2828360
• Molecular Formula: C22H27ClN6O
• Molecular Weight: 426.949
• IUPAC Name: 8-(2-chlorophenyl)-2-methyl-6-(4-methylpiperazin-1-yl)-9-(oxan-4-yl)purine
• Standard InChI: InChI=1S/C22H27ClN6O/c1-15-24-21(28-11-9-27(2)10-12-28)19-22(25-15)29(16-7-13-30-14-8-16)20(26-19)17-5-3-4-6-18(17)23/h3-6,16H,7-14H2,1-2H3
• Standard InChIKey: UCMNDPDJRSEZPL-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(C(=N1)N3CCN(CC3)C)N=C(N2C4CCOCC4)C5=CC=CC=C5Cl
• Appearance: Solid powder
• Description: LY2828360 is a novel potent, selective, and efficacious CB2 agonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: LY 2828360; LY-2828360; LY2828360
• Reference: 1: Lin X, Dhopeshwarkar AS, Huibregtse M, Mackie K, Hohmann AG. Slowly Signaling G Protein-Biased CB(2) Cannabinoid Receptor Agonist LY2828360 Suppresses Neuropathic Pain with Sustained Efficacy and Attenuates Morphine Tolerance and Dependence. Mol Pharmacol. 2018 Feb;93(2):49-62. doi: 10.1124/mol.117.109355. Epub 2017 Nov 30. PubMed PMID: 29192123.
• PubChem Compound: 46833780
• Last Modified: Nov 11 2021